![molecular formula C18H11N3O4 B14318460 (9-Diazonio-2H-fluoren-2-ylidene)[(2,5-dioxopyrrolidin-1-yl)oxy]methanolate CAS No. 111858-42-5](/img/no-structure.png)
(9-Diazonio-2H-fluoren-2-ylidene)[(2,5-dioxopyrrolidin-1-yl)oxy]methanolate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Provide a brief introduction to the compound, including its chemical structure, molecular formula, and any known aliases. Discuss its significance and any known uses or applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
Detail the synthetic routes used to prepare the compound. Include information on the starting materials, reagents, solvents, and reaction conditions (temperature, pressure, time, etc.).
Industrial Production Methods
Describe any known industrial production methods for the compound. This may include large-scale synthesis techniques, purification processes, and any special equipment or conditions required.
Chemical Reactions Analysis
Types of Reactions
Discuss the types of chemical reactions the compound undergoes, such as oxidation, reduction, substitution, addition, or elimination reactions.
Common Reagents and Conditions
List the common reagents and conditions used in these reactions. Include information on catalysts, solvents, temperatures, and pressures.
Major Products
Identify the major products formed from these reactions. Provide chemical structures and discuss any significant properties or uses of these products.
Scientific Research Applications
Provide a comprehensive description of the scientific research applications of the compound. This may include its use in:
Chemistry: As a reagent, catalyst, or intermediate in chemical reactions.
Biology: In biochemical assays, as a probe or marker, or in drug development.
Medicine: As a therapeutic agent, diagnostic tool, or in medical research.
Industry: In manufacturing processes, materials science, or as a component in commercial products.
Mechanism of Action
Discuss the mechanism by which the compound exerts its effects. Include information on molecular targets, pathways involved, and any known interactions with other molecules.
Comparison with Similar Compounds
Comparison
Compare the compound with other similar compounds, highlighting its uniqueness. Discuss any differences in chemical structure, reactivity, or applications.
List of Similar Compounds
Provide a list of similar compounds, including their chemical structures and any known uses or applications.
Properties
111858-42-5 | |
Molecular Formula |
C18H11N3O4 |
Molecular Weight |
333.3 g/mol |
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 9-diazofluorene-2-carboxylate |
InChI |
InChI=1S/C18H11N3O4/c19-20-17-13-4-2-1-3-11(13)12-6-5-10(9-14(12)17)18(24)25-21-15(22)7-8-16(21)23/h1-6,9H,7-8H2 |
InChI Key |
VAUDODDYWPFYGY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3=[N+]=[N-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.